Cas no 32857-62-8 (4-(Trifluoromethyl)phenylacetic acid)

• Product Name: 4-(Trifluoromethyl)phenylacetic acid
• CAS No: 32857-62-8
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• MDL: MFCD00004352
• CID: 53968
• PubChem ID: 118342
• Update Time: 2025-11-02

4-(Trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)phenylacetic acid
• p-(Trifluoromethyl)phenylacetic acid
• (ALPHA,ALPHA,ALPHA-TRIFLUORO-P-TOLYL)ACETIC ACID
• 2-(4-(Trifluoromethyl)phenyl)acetic acid
• 2-[4-(trifluoromethyl)phenyl]acetic acid
• 4-(Trifluoromethyl)benzeneacetic Acid
• p-Trifluoromethylphenylaceticacid
• (α,α,α-Trifluoro-p-tolyl)acetic acid
• 4-trifluorometylphenylacetic acid
• 32857-62-8
• Benzeneacetic acid, 4-(trifluoromethyl)-
• MFCD00004352
• 2-(4-trifluoromethylphenyl)acetic acid
• 4-TRIFLUOROMETHYL PHENYLACETIC ACID
• SY001843
• DTXSID40186514
• CS-W015432
• 4-trifluoromethylphenyl acetic acid
• (trifluoro-p-tolyl)-acetic acid
• BCP05249
• (.alpha.,.alpha.,.alpha.-Trifluoro-p-tolyl)-acetic acid
• [4(trifluoromethyl)phenyl]acetic acid
• EINECS 251-263-5
• T1783
• HMS1759G07
• WRH9JL4FEE
• AKOS000268944
• PD119087
• 4-(Trifluoromethyl)phenylacetic acid, 97%
• 4-(Trifluoromethyl)phenylaceticAcid
• W-106814
• AM20040180
• EN300-23932
• (ALPHA,ALPHA,ALPHA-TRIFLUORO-PARA-TOLYL)ACETIC ACID
• FS-1033
• (4-trifluoromethyl-phenyl)-acetic acid
• NS00055403
• FT-0616935
• Acetic acid, (alpha,alpha,alpha-trifluoro-p-tolyl)-
• A21842
• Q63408698
• InChI=1/C9H7F3O2/c10-9(11,12)7-3-1-6(2-4-7)5-8(13)14/h1-4H,5H2,(H,13,14)
• F2191-0126
• (4-trifluoromethyl-phenyl)acetic acid
• 4-trifluoromethy lphenyl acetic acid
• AC-4201
• (4-trifluoromethyl-phenyl) acetic acid
• 4-(trifluoromethyl)phenyl acetic acid
• Z166651274
• 4-Trifluoromethylphenylacetic acid
• [4-(trifluoromethyl)phenyl]acetic acid
• (4-(trifluoromethyl)phenyl]acetic acid
• p-Trifluoromethylphenylacetic acid
• (alpha,alpha,alpha-trifluoro-p-tolyl) acetic acid
• (alpha,alpha,alpha-Trifluoro-4-tolyl)acetic acid
• SCHEMBL267205
• 4-(trifluoromethyl)-phenylacetic acid
• HNORVZDAANCHAY-UHFFFAOYSA-
• STL253525
• DB-000206

• MDL： MFCD00004352
• Inchi： 1S/C9H7F3O2/c10-9(11,12)7-3-1-6(2-4-7)5-8(13)14/h1-4H,5H2,(H,13,14)
• InChI Key： HNORVZDAANCHAY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CC(=O)O)(F)F
• BRN： 2267687

Computed Properties

• Exact Mass: 204.04000
• Monoisotopic Mass: 204.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.2815 (estimate)
• Melting Point: 82-85 °C (lit.)
• Boiling Point: 263.1°C at 760 mmHg
• Flash Point: 112.9±25.9 °C
• PSA: 37.30000
• LogP: 2.33250
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-(Trifluoromethyl)phenylacetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-(Trifluoromethyl)phenylacetic acid

Recent Advances in the Application of 4-(Trifluoromethyl)phenylacetic Acid (CAS: 32857-62-8) in Chemical Biology and Pharmaceutical Research

4-(Trifluoromethyl)phenylacetic acid (CAS: 32857-62-8) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and versatile applications. The trifluoromethyl group (-CF3) imparts enhanced metabolic stability, lipophilicity, and bioavailability, making this compound a valuable building block in drug discovery and development. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 4-(Trifluoromethyl)phenylacetic acid as a precursor in the synthesis of novel nonsteroidal anti-inflammatory drugs (NSAIDs). The researchers designed a series of derivatives by conjugating the acid moiety with various heterocyclic scaffolds, resulting in compounds with improved COX-2 selectivity and reduced gastrointestinal toxicity. The lead compound from this series exhibited potent anti-inflammatory activity in vivo, with a 50% reduction in paw edema at a dose of 10 mg/kg in a rat model.

In the field of oncology, 4-(Trifluoromethyl)phenylacetic acid has been employed as a key fragment in the design of small-molecule inhibitors targeting protein-protein interactions. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of a novel class of MDM2-p53 inhibitors incorporating this structural motif. The optimized compound showed nanomolar affinity for MDM2 and induced apoptosis in p53 wild-type cancer cell lines, with an IC50 value of 0.8 μM in MCF-7 cells. Molecular docking studies revealed that the trifluoromethyl group plays a crucial role in hydrophobic interactions with the MDM2 binding pocket.

The compound's antimicrobial potential has also been investigated. Research published in European Journal of Medicinal Chemistry (2023) described the synthesis of 4-(Trifluoromethyl)phenylacetic acid-derived Schiff bases with broad-spectrum antibacterial activity. These compounds demonstrated potent inhibition against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli, with MIC values ranging from 2-8 μg/mL. The presence of the trifluoromethyl group was found to enhance membrane permeability and reduce efflux pump-mediated resistance.

From a chemical biology perspective, 4-(Trifluoromethyl)phenylacetic acid has been utilized as a versatile probe for studying enzyme mechanisms. A recent Nature Chemical Biology publication (2024) highlighted its use as a 19F NMR-active reporter for monitoring enzymatic reactions in real-time. The distinct chemical shift of the trifluoromethyl group enabled researchers to track substrate conversion and product formation in complex biological mixtures, providing new insights into the kinetics of carboxylate-processing enzymes.

In conclusion, 4-(Trifluoromethyl)phenylacetic acid (CAS: 32857-62-8) continues to be a valuable chemical entity in pharmaceutical research and chemical biology. Its unique properties facilitate the development of novel therapeutic agents and research tools across multiple disease areas. Future research directions may include exploring its potential in targeted drug delivery systems and as a component of PROTACs (proteolysis-targeting chimeras) for protein degradation therapies.